Cas no 37674-63-8 (3-Pentenoic acid,2-methyl-)

3-Pentenoic acid, 2-methyl- is a versatile organic compound with a pentene backbone. It is characterized by a double bond at the third position and a methyl group attached to the second carbon atom. This structural arrangement contributes to its unique chemical properties, making it suitable for various applications in the pharmaceutical and fine chemical industries. Its key advantages include high purity, stability, and specific reactivity, which enable efficient synthesis of complex organic molecules.
3-Pentenoic acid,2-methyl- structure
3-Pentenoic acid,2-methyl- structure
Product Name:3-Pentenoic acid,2-methyl-
CAS No:37674-63-8
MF:C6H10O2
MW:114.142402172089
MDL:MFCD04972606
CID:308708
Update Time:2026-05-14

3-Pentenoic acid,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenoic acid,2-methyl-
    • 2-methylpent-3-en-1-oic acid
    • 2-methyl-3-pentenoic acid
    • 2-methyl-pent-3-enoic acid
    • 2-Methyl-pent-3-ensaeure
    • 2-propenylpropionate
    • 3-Pentenoic acid,2-methyl
    • MDL： MFCD04972606
    • Inchi： InChI=1S/C6H10O2/c1-3-4-5(2)6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3+
    • InChI Key： NFRJJFMXYKSRPK-ONEGZZNKSA-N
    • SMILES： C/C=C/C(C(=O)O)C

Computed Properties

  • Exact Mass: 114.06800
  • Monoisotopic Mass: 114.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Density: 0.9660
  • Melting Point: 17.3°C (estimate)
  • Boiling Point: 216.76°C (estimate)
  • Flash Point: 97.4°C
  • Refractive Index: 1.4402
  • PSA: 37.30000
  • LogP: 1.28320
  • FEMA: 3464 | 2-METHYL-3-PENTENOIC ACID

3-Pentenoic acid,2-methyl- Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

3-Pentenoic acid,2-methyl- Pricemore >>

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